Laccase-catalyzed synthesis of aniline oligomers and their application for the protection of copper against corrosion†
RSC Advances Pub Date: 2014-07-01 DOI: 10.1039/C4RA04836A
Abstract
A new method for the enzymatic synthesis of oligoaniline soluble in organic solutions is developed. The high-redox potential laccase from the fungus Trametes hirsuta is used as a biocatalyst and atmospheric oxygen serves as oxidant. Aniline oligomers showed a high inhibition of copper corrosion in aqueous HCl and NaCl solutions.
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